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Compound of Interest

Compound Name: 5-Bromo-2-(2-thienyl)pyridine

Cat. No.: B1281799 Get Quote

Technical Guide: 5-Bromo-2-(2-thienyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 5-Bromo-2-(2-thienyl)pyridine, including its molecular formula, weight, and a

detailed experimental protocol for its synthesis. The information is intended to support research

and development activities in medicinal chemistry and materials science.

Core Molecular Data and Physical Properties
5-Bromo-2-(2-thienyl)pyridine is a heterocyclic compound featuring a pyridine ring substituted

with a bromine atom and a thienyl group. Its key quantitative data are summarized in the table

below for ease of reference.
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Property Value Citations

Molecular Formula C₉H₆BrNS [1]

Molecular Weight 240.12 g/mol [2]

CAS Number 91891-74-6 [2][3]

Physical Form Solid, Crystalline Powder [2]

Color White [2]

Melting Point 81 °C [2]

InChI
1S/C9H6BrNS/c10-7-3-4-8(11-

6-7)9-2-1-5-12-9/h1-6H

InChIKey
POYKHSYCYNRTKC-

UHFFFAOYSA-N

SMILES
BrC1=CC=C(C2=CC=CS2)N=

C1

Synthesis of 5-Bromo-2-(2-thienyl)pyridine
A common method for the synthesis of 5-Bromo-2-(2-thienyl)pyridine is the electrophilic

bromination of 2-(2-thienyl)pyridine. The experimental protocol detailed below is based on

established chemical principles.

Experimental Protocol: Bromination of 2-(2-
thienyl)pyridine
This protocol describes the synthesis of 5-Bromo-2-(2-thienyl)pyridine from 2-(2-

thienyl)pyridine.

Materials:

2-(2-thienyl)pyridine (0.05 mol, 8.05 g)

Bromine (0.1 mol, 16 g)
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Methylene chloride (250 ml)

10% aqueous sodium carbonate solution

Procedure:

Dissolve 8.05 g (0.05 mol) of 2-(2-thienyl)pyridine in 250 ml of methylene chloride.

To this solution, add 16 g (0.1 mol) of bromine.

Stir the reaction mixture for 10 minutes.[4]

After stirring, wash the reaction mixture with a 10% aqueous sodium carbonate solution to

neutralize any remaining acid.[4]

Dry the organic layer and evaporate the solvent to yield the product.[4]

Note: The source for this protocol refers to the product as "2-(5-Bromo-2-thienyl)pyridine" in its

title, which is likely a typographical error, as the reaction conditions are consistent with the

bromination of the pyridine ring at the 5-position.

Spectroscopic and Analytical Data
Mass Spectrometry
While experimental mass spectra are not readily available in public databases, predicted mass-

to-charge ratios (m/z) for various adducts of 5-Bromo-2-(2-thienyl)pyridine can be found.

Adduct Predicted m/z

[M+H]⁺ 239.94771

[M+Na]⁺ 261.92965

[M-H]⁻ 237.93315

[M+NH₄]⁺ 256.97425

[M+K]⁺ 277.90359

[M]⁺ 238.93988
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(Data sourced from PubChem CID 13238694)[1]

NMR and IR Spectroscopy
As of the latest literature review, detailed experimental ¹H NMR, ¹³C NMR, and IR spectral data

for 5-Bromo-2-(2-thienyl)pyridine have not been published in readily accessible scientific

databases. Researchers are advised to perform their own spectral analysis for full

characterization of the synthesized compound.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-Bromo-2-(2-
thienyl)pyridine.
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Caption: Synthesis workflow for 5-Bromo-2-(2-thienyl)pyridine.

Molecular Structure Relationship
This diagram illustrates the logical relationship between the constituent parts of the 5-Bromo-2-
(2-thienyl)pyridine molecule.
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Caption: Structural components of 5-Bromo-2-(2-thienyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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